1,7-Dichloro-6-fluoroisoquinoline
Description
1,7-Dichloro-6-fluoroisoquinoline is a useful research compound. Its molecular formula is C9H4Cl2FN and its molecular weight is 216.04 g/mol. The purity is usually 95%.
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properties
CAS RN |
923021-49-2 |
|---|---|
Product Name |
1,7-Dichloro-6-fluoroisoquinoline |
Molecular Formula |
C9H4Cl2FN |
Molecular Weight |
216.04 g/mol |
IUPAC Name |
1,7-dichloro-6-fluoroisoquinoline |
InChI |
InChI=1S/C9H4Cl2FN/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H |
InChI Key |
TYKCTIFMODKQPO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=C(C2=CC(=C(C=C21)F)Cl)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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